Cas no 4809-01-2 (1,7-diphenylheptane-1,3,5,7-tetrone)

• Product Name: 1,7-diphenylheptane-1,3,5,7-tetrone
• CAS No: 4809-01-2
• MF: C₁₉H₁₆O₄
• MW: 308.327945709229
• CID: 1518476
• PubChem ID: 255052
• Update Time: 2025-04-21

1,7-diphenylheptane-1,3,5,7-tetrone Chemical and Physical Properties

Names and Identifiers

• 1,7-diphenylheptane-1,3,5,7-tetrone
• AC1L5RK5
• AC1Q5F1K
• KST-1A9497
• CHEMBL549941
• NSC80263
• 1,7-Diphenyl-1,3,5,7-heptantetraon
• SureCN10888944
• 1,7-diphenyl-1,3,5,7-heptanetetrone
• 1,7-Diphenyl-1,3,5,7-heptatetraon
• CTK1D8238
• 1,5-Dibenzoyl-acetylaceton
• 1,3,5,7-Tetraoxo-1,7-diphenyl-heptan
• AC1L5RK5; AC1Q5F1K; KST-1A9497; CHEMBL549941; NSC80263; 1,7-Diphenyl-1,3,5,7-heptantetraon; SureCN10888944; 1,7-diphenyl-1,3,5,7-heptanetetrone; 1,7-Diphenyl-1,3,5,7-heptatetraon; CTK1D8238; 1,5-Dibenzoyl-acetylaceton; 1,3,5,7-Tetraoxo-1,7-diphenyl-heptan;
• NSC-80263
• 4809-01-2
• SCHEMBL10888944
• DTXSID50292074

• Inchi： 1S/C19H16O4/c20-16(12-18(22)14-7-3-1-4-8-14)11-17(21)13-19(23)15-9-5-2-6-10-15/h1-10H,11-13H2
• InChI Key： DTVSERLMAHTHIL-UHFFFAOYSA-N
• SMILES： O=C(CC(C1C=CC=CC=1)=O)CC(CC(C1C=CC=CC=1)=O)=O

Computed Properties

• Exact Mass: 308.10488
• Monoisotopic Mass: 308.105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 412
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 68.3Ų

Experimental Properties

• Density: 1.199
• Boiling Point: 478.3°C at 760 mmHg
• Flash Point: 207.5°C
• Refractive Index: 1.57
• PSA: 68.28
• LogP: 3.06070